Cas no 2229487-52-7 (1-amino-3-2-(dimethylamino)-5-fluorophenylpropan-2-ol)

• Product Name: 1-amino-3-2-(dimethylamino)-5-fluorophenylpropan-2-ol
• CAS No: 2229487-52-7
• MF: C₁₁H₁₇FN₂O
• MW: 212.263886213303
• CID: 6282695
• PubChem ID: 165974701
• Update Time: 2025-06-11

1-amino-3-2-(dimethylamino)-5-fluorophenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-2-(dimethylamino)-5-fluorophenylpropan-2-ol
• 1-amino-3-[2-(dimethylamino)-5-fluorophenyl]propan-2-ol
• EN300-1757147
• 2229487-52-7

• Inchi： 1S/C11H17FN2O/c1-14(2)11-4-3-9(12)5-8(11)6-10(15)7-13/h3-5,10,15H,6-7,13H2,1-2H3
• InChI Key： RKIYXGJSGTZTIS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC(CN)O)N(C)C

Computed Properties

• Exact Mass: 212.13249133g/mol
• Monoisotopic Mass: 212.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.5Ų

Additional information on 1-amino-3-2-(dimethylamino)-5-fluorophenylpropan-2-ol

1-Amino-3-(2-Dimethylamino)-5-Fluorophenyl Propan-2-Ol: A Comprehensive Overview

The compound with CAS No. 2229487-52-7, commonly referred to as 1-amino-3-(2-dimethylamino)-5-fluorophenyl propan-2-ol, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group, a dimethylamino substituent, and a fluorine atom attached to a phenyl ring. These functional groups contribute to its diverse chemical properties and reactivity.

Recent studies have highlighted the importance of 1-amino groups in drug design, as they often serve as key functional groups in bioactive compounds. The presence of a dimethylamino group further enhances the molecule's ability to participate in hydrogen bonding and other non-covalent interactions, which are critical for biological activity. Additionally, the fluorine atom introduces electronic effects that can modulate the compound's reactivity and stability.

The synthesis of 1-amino-3-(2-dimethylamino)-5-fluorophenyl propan-2-ol involves a series of carefully designed reactions, including nucleophilic substitutions, reductions, and coupling reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been shown to significantly accelerate the reaction process while maintaining high product quality.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its structure suggests potential as a lead compound for drug development, particularly in targeting specific enzymes or receptors involved in diseases such as cancer or neurodegenerative disorders. Recent studies have demonstrated that 1-amino derivatives can inhibit certain kinase enzymes, which are key players in cell signaling pathways.

Moreover, the dimethylamino group in this compound has been associated with improved pharmacokinetic properties, such as enhanced solubility and bioavailability. This makes it an attractive candidate for drug delivery systems. The fluorine atom, on the other hand, can serve as a bioisostere for hydroxyl groups, potentially reducing toxicity while maintaining therapeutic efficacy.

From a materials science perspective, 1-amino-3-(2-dimethylamino)-5-fluorophenyl propan-2-ol exhibits interesting physical properties that could be exploited in polymer chemistry or nanotechnology. Its ability to form hydrogen bonds makes it suitable for use as a building block in supramolecular assemblies or self-healing materials.

Looking ahead, ongoing research is focused on understanding the stereochemical properties of this compound and how they influence its biological activity. Stereoisomerism can significantly impact drug efficacy and safety, making this an area of critical importance for future studies.

In conclusion, 1-amino-3-(2-dimethylamino)-5-fluorophenyl propan-2-ol is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an intriguing subject for both fundamental research and applied development. As new insights emerge from ongoing studies, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.